Cas no 1511419-86-5 (1-Azaspiro[4.5]decane-8-carboxylic acid)

• Product Name: 1-Azaspiro[4.5]decane-8-carboxylic acid
• CAS No: 1511419-86-5
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 4607745
• Update Time: 2025-06-15

1-Azaspiro[4.5]decane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-azaspiro[4.5]decane-8-carboxylic acid
• 1-Azaspiro[4.5]decane-8-carboxylic acid

• Inchi： 1S/C10H17NO2/c12-9(13)8-2-5-10(6-3-8)4-1-7-11-10/h8,11H,1-7H2,(H,12,13)
• InChI Key： MYFMITRNWLYIMP-UHFFFAOYSA-N
• SMILES： N1C2(CCC(C(O)=O)CC2)CCC1

Additional information on 1-Azaspiro[4.5]decane-8-carboxylic acid

Introduction to 1-Azaspiro[4.5]decane-8-carboxylic acid (CAS No. 1511419-86-5)

1-Azaspiro[4.5]decane-8-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1511419-86-5, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic amide derivative has garnered attention due to its unique structural framework and potential biological activities. The spirocyclic core, characterized by a nitrogen atom integrated into a decane ring system, presents a promising scaffold for the development of novel therapeutic agents.

The structural motif of 1-Azaspiro[4.5]decane-8-carboxylic acid combines the rigidity of the spirocyclic structure with the flexibility of the amide functional group, making it an attractive candidate for further chemical modification and derivatization. This compound belongs to a class of molecules that have been extensively studied for their pharmacological properties, particularly in the context of central nervous system (CNS) disorders and neurodegenerative diseases.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of spirocyclic compounds as scaffolds for drug discovery. The nitrogen-containing spirocycle in 1-Azaspiro[4.5]decane-8-carboxylic acid is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in π-stacking interactions, which are crucial for receptor binding and drug efficacy. These features make it a valuable building block for designing molecules with enhanced binding affinity and selectivity.

In the context of medicinal chemistry, the carboxylic acid moiety at the 8-position of 1-Azaspiro[4.5]decane-8-carboxylic acid provides a site for further functionalization, enabling the synthesis of derivatives with tailored biological activities. For instance, esterification or amidation of this carboxylic group can yield compounds with improved solubility or metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of 1-Azaspiro[4.5]decane-8-carboxylic acid is its potential as a precursor for the synthesis of bioactive molecules targeting specific biological pathways. Studies have shown that spirocyclic amides can interact with a variety of protein targets, including enzymes and receptors involved in neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique conformational flexibility and electronic properties of this compound make it an ideal candidate for modulating these targets effectively.

The synthesis of 1-Azaspiro[4.5]decane-8-carboxylic acid has been optimized through multiple methodologies, including cyclocondensation reactions and transition metal-catalyzed processes. These synthetic routes have been refined to ensure high yields and purity, making it readily available for further derivatization and pharmacological evaluation. The availability of this compound in pure form has facilitated its use in high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies.

Recent research has demonstrated that derivatives of 1-Azaspiro[4.5]decane-8-carboxylic acid exhibit promising pharmacological effects in preclinical models. For example, certain analogs have shown neuroprotective properties by inhibiting oxidative stress and inflammatory pathways associated with neurodegenerative diseases. Additionally, these compounds have been found to modulate neurotransmitter systems, suggesting their potential utility in treating cognitive disorders and mood disorders.

The role of computational tools in analyzing the biological activity of 1-Azaspiro[4.5]decane-8-carboxylic acid derivatives cannot be overstated. Molecular docking studies have been instrumental in predicting binding modes and affinities for various target proteins. These predictions have guided experimental efforts, leading to the identification of lead compounds with enhanced potency and selectivity.

In conclusion, 1-Azaspiro[4.5]decane-8-carboxylic acid (CAS No. 1511419-86-5) represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its spirocyclic core and functionalizable carboxylic acid group make it a versatile scaffold for drug discovery efforts targeting neurological disorders and other diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical development is likely to grow even further.